Cas no 7147-52-6 (Acetamide,N-(5-bromo[1,1'-biphenyl]-2-yl)-)
7147-52-6 structure
Product Name:Acetamide,N-(5-bromo[1,1'-biphenyl]-2-yl)-
CAS No:7147-52-6
MF:C14H12BrNO
MW:290.15518283844
CID:578688
PubChem ID:242400
Update Time:2025-04-19
Acetamide,N-(5-bromo[1,1'-biphenyl]-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(5-bromo[1,1'-biphenyl]-2-yl)-
- 2-acetamido-5-bromo-biphenyl
- 4'-BROMO-2'-PHENYLACETANILIDE
- N-(4-bromo-2-phenylphenyl)acetamide
- N-(5-bromobiphenyl-2-yl)acetamide
- Acetamide, N-[5-bromo-(1,1'-biphenyl)-2-yl]-
- SR-01000204371
- N-(5-Bromo[1,1'-biphenyl]-2-yl)ethanimidic acid
- 7147-52-6
- NSC50999
- AKOS024324713
- N-(5-Bromo[1,1'-biphenyl]-2-yl)acetamide #
- DTXSID30919454
- Oprea1_837715
- NSC-50999
- N-(5-Bromo-[1,1'-biphenyl]-2-yl)acetamide
- 2-phenyl-4-bromo-N-acetylaniline
- FT-0730473
- SCHEMBL99089
- SR-01000204371-1
-
- Inchi: 1S/C14H12BrNO/c1-10(17)16-14-8-7-12(15)9-13(14)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,17)
- InChI Key: JUQGQHKZFREBLC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C1C=CC=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 289.01026
- Monoisotopic Mass: 289.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.422
- Boiling Point: 403.7°Cat760mmHg
- Flash Point: 197.9°C
- Refractive Index: 1.632
- PSA: 29.1
Acetamide,N-(5-bromo[1,1'-biphenyl]-2-yl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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